Cas no 6076-81-9 ((3R,4S)-Dimethyl 3,4-dimethylhexanedioate)

• Product Name: (3R,4S)-Dimethyl 3,4-dimethylhexanedioate
• CAS No: 6076-81-9
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 1031613
• PubChem ID: 13759395
• Update Time: 2025-06-15

(3R,4S)-Dimethyl 3,4-dimethylhexanedioate Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-Dimethyl 3,4-dimethylhexanedioate
• (3R,4S)-3,4-Dimethyladipic acid dimethyl ester
• dimethyl (3S,4R)-3,4-dimethylhexanedioate
• 6076-81-9
• DTXSID00548593
• Dimethyl (3R,4S)-3,4-dimethylhexanedioate
• (3R,4S)-Dimethyl3,4-dimethylhexanedioate

• Inchi： 1S/C10H18O4/c1-7(5-9(11)13-3)8(2)6-10(12)14-4/h7-8H,5-6H2,1-4H3/t7-,8+
• InChI Key： KESZJEAHJIQHHK-OCAPTIKFSA-N
• SMILES： O(C)C(C[C@H](C)[C@H](C)CC(=O)OC)=O

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Additional information on (3R,4S)-Dimethyl 3,4-dimethylhexanedioate

Comprehensive Overview of (3R,4S)-Dimethyl 3,4-dimethylhexanedioate (CAS No. 6076-81-9): Properties, Applications, and Industry Insights

(3R,4S)-Dimethyl 3,4-dimethylhexanedioate (CAS No. 6076-81-9) is a chiral diester compound with significant relevance in organic synthesis and specialty chemical applications. Its stereospecific structure, characterized by the (3R,4S) configuration, makes it a valuable intermediate in pharmaceuticals, fragrances, and advanced material science. The compound's systematic name reflects its molecular architecture: a hexanedioate backbone with methyl groups at the 3 and 4 positions, esterified with methanol. This unique combination of features has garnered attention from researchers exploring sustainable synthesis and green chemistry methodologies.

In recent years, the demand for enantiomerically pure compounds like (3R,4S)-Dimethyl 3,4-dimethylhexanedioate has surged, driven by the pharmaceutical industry's focus on chiral drug development. Asymmetric synthesis techniques, including enzymatic catalysis and transition-metal-mediated reactions, often utilize this diester as a building block. Its CAS No. 6076-81-9 serves as a critical identifier in regulatory documentation and patent filings, ensuring traceability in supply chains. The compound's stability under ambient conditions and solubility in common organic solvents further enhance its utility in high-value chemical manufacturing.

The synthesis of (3R,4S)-Dimethyl 3,4-dimethylhexanedioate typically involves stereoselective reactions, with recent advancements focusing on atom economy and waste reduction—key concerns in modern chemical engineering. Computational chemistry tools are increasingly employed to optimize reaction pathways, addressing growing interest in AI-assisted molecular design. Analytical techniques such as chiral HPLC and NMR spectroscopy are essential for verifying the compound's enantiomeric purity, a critical parameter for end-use applications. These methodologies align with industry trends toward quality-by-design (QbD) principles in fine chemical production.

Beyond pharmaceutical applications, CAS No. 6076-81-9 finds use in fragrance formulations, where its stereochemistry influences odor profiles. The compound's bifunctional nature allows for further derivatization, making it a versatile precursor in polymer chemistry. Researchers investigating biodegradable materials have explored its incorporation into polyesters with tailored thermal properties. Such innovations respond to global demands for eco-friendly alternatives to conventional plastics, a topic dominating environmental science discourse.

From a commercial perspective, suppliers of (3R,4S)-Dimethyl 3,4-dimethylhexanedioate emphasize compliance with REACH regulations and GMP standards, reflecting heightened regulatory scrutiny in chemical commerce. Storage recommendations typically include protection from moisture and extreme temperatures to maintain stability. The compound's technical data sheets highlight its compatibility with common laboratory handling practices, though proper personal protective equipment (PPE) remains essential—a reminder of the chemical industry's evolving safety paradigms.

Ongoing research continues to uncover novel applications for this diester, particularly in catalysis and material science. Its role in producing liquid crystals for display technologies exemplifies the intersection of organic chemistry and electronics. As synthetic biology advances, microbial pathways for producing similar chiral diesters are being engineered, aligning with the bio-based economy movement. These developments position CAS No. 6076-81-9 as a compound of enduring interest across multiple scientific disciplines.

The analytical characterization of (3R,4S)-Dimethyl 3,4-dimethylhexanedioate employs advanced techniques like mass spectrometry and X-ray crystallography to confirm structural attributes. Such rigorous analysis supports its use in high-precision applications where molecular uniformity is paramount. Academic and industrial laboratories frequently reference this compound in studies of stereochemical effects on reaction kinetics—a hot topic in mechanistic organic chemistry. These investigations contribute to broader understanding of molecular recognition processes with implications for drug design.

Market analysts note steady growth in the chiral compound sector, with CAS No. 6076-81-9 representing a niche but important segment. Pricing trends reflect the technical challenges associated with maintaining high enantiomeric purity during scale-up. Procurement specialists increasingly prioritize suppliers demonstrating carbon-neutral production practices, mirroring corporate sustainability initiatives. These market dynamics underscore the compound's role in the evolving landscape of specialty chemicals commerce.

In educational contexts, (3R,4S)-Dimethyl 3,4-dimethylhexanedioate serves as an excellent case study for teaching stereochemistry principles and esterification mechanisms. Its well-defined properties make it ideal for laboratory exercises in advanced organic chemistry courses. The compound's presence in chemical databases facilitates structure-activity relationship studies, bridging theoretical knowledge and practical applications—an approach increasingly emphasized in STEM education reform.

Future directions for research involving CAS No. 6076-81-9 may explore its potential in supramolecular chemistry and nanotechnology applications. Preliminary studies suggest its utility as a linker molecule in self-assembling systems. These explorations align with interdisciplinary trends in materials research, particularly the development of smart materials with environmentally responsive properties. Such innovations could further expand the industrial relevance of this versatile chiral building block.